Cas no 31721-94-5 (5,7-dihydroxychromone)
5,7-dihydroxychromone structure
Product Name:5,7-dihydroxychromone
CAS No:31721-94-5
MF:C9H6O4
MW:178.14154291153
MDL:MFCD14583153
CID:311192
PubChem ID:5281343
Update Time:2025-04-19
5,7-dihydroxychromone Chemical and Physical Properties
Names and Identifiers
-
- 5,7-Dihydroxy-4H-chromen-4-one
- 5,7-dihydroxychromone
- 4H-1-Benzopyran-4-one,5,7-dihydroxy-
- 5,7-Dihydroxy-chromen-4-on
- 5,7-dihydroxy-chromen-4-one
- 5,7-Dihydroxychromen-4-one
- 5,7-Dihydroxy-4H-1-benzopyran-4-one
- [ "" ]
- DTXSID30185617
- MS-22951
- CHEMBL3604316
- C09001
- 31721-94-5
- BDBM50115096
- CHEBI:2007
- AC-6025
- Q-100396
- 5,7-Dihydroxy-4-chromone
- B7S
- AKOS015999181
- Q27105540
- FT-0686568
- CS-0018290
- HY-N1970
- 4H-1-Benzopyran-4-one, 5,7-dihydroxy-
- F17673
- SCHEMBL1860859
- DA-49789
-
- MDL： MFCD14583153
- Inchi： 1S/C9H6O4/c10-5-3-7(12)9-6(11)1-2-13-8(9)4-5/h1-4,10,12H
- InChI Key： NYCXYKOXLNBYID-UHFFFAOYSA-N
- SMILES： O1C=CC(C2C(=CC(=CC1=2)O)O)=O
Computed Properties
- Exact Mass: 178.02700
- Monoisotopic Mass: 178.02660867 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 248
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 178.14
- XLogP3: 1.4
- Topological Polar Surface Area: 66.8Ų
Experimental Properties
- Color/Form: Powder
- Density: 1.563
- Melting Point: 232-273 ºC
- Boiling Point: 399 ºC
- Flash Point: 171 ºC
- Solubility: 9932 mg/L @ 25 °C (est)
- PSA: 70.67000
- LogP: 1.20420
- Vapor Pressure: 0.0±1.0 mmHg at 25°C
5,7-dihydroxychromone Security Information
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：Store at 4 ℃, better at -4 ℃
5,7-dihydroxychromone Customs Data
- HS CODE：2914400090
- Customs Data：
China Customs Code:
2914400090Overview:
2914400090 Other ketone alcohols and ketone aldehydes.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
2914400090 other ketone-alcohols and ketone-aldehydes.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%
5,7-dihydroxychromone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-N1970-5mg |
5,7-Dihydroxychromone |
31721-94-5 | 99.98% | 5mg |
￥1000 | 2024-05-25 | |
| MedChemExpress | HY-N1970-10mg |
5,7-Dihydroxychromone |
31721-94-5 | 99.98% | 10mg |
￥1600 | 2024-05-25 | |
| Chemenu | CM133247-1g |
5,7-dihydroxy-4H-chromen-4-one |
31721-94-5 | 95% | 1g |
$337 | 2021-06-09 | |
| ChemFaces | CFN97761-20mg |
5,7-Dihydroxychromone |
31721-94-5 | >=98% | 20mg |
$298 | 2021-07-22 | |
| HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI | BZP0971-20mg |
5,7-dihydroxychromone |
31721-94-5 | HPLC≥98% | 20mg |
￥1950元 | 2023-09-15 | |
| DC Chemicals | DCE-032-20 mg |
5,7-dihydroxychromone |
31721-94-5 | >98%, Standard References Grade | 20mg |
$280.0 | 2022-03-01 | |
| Chengdu Biopurify Phytochemicals Ltd | BP0081-10mg |
5,7-Dihydroxychromone |
31721-94-5 | 98% | 10mg |
$96 | 2023-09-20 | |
| Chengdu Biopurify Phytochemicals Ltd | BP0081-20mg |
5,7-Dihydroxychromone |
31721-94-5 | 98% | 20mg |
$160 | 2023-09-20 | |
| ChemScence | CS-0018290-5mg |
5,7-Dihydroxychromone |
31721-94-5 | 99.98% | 5mg |
$235.0 | 2022-04-27 | |
| ChemScence | CS-0018290-10mg |
5,7-Dihydroxychromone |
31721-94-5 | 99.98% | 10mg |
$400.0 | 2022-04-27 |
5,7-dihydroxychromone Related Literature
-
Fawzia Ibrahim,Mohie Khaled Sharaf El-Din,Rania Nabih El-Shaheny,Asmaa Kamal El-Deen,Kuniyoshi Shimizu Anal. Methods 2016 8 1858
-
Hyuck Jin Lee,Richard A. Kerr,Kyle J. Korshavn,Jeeyeon Lee,Juhye Kang,Ayyalusamy Ramamoorthy,Brandon T. Ruotolo,Mi Hee Lim Inorg. Chem. Front. 2016 3 381
-
Mai Khater,John A. Brazier,Francesca Greco,Helen M. I. Osborn RSC Med. Chem. 2023 14 253
-
Xiaoyang Pang,Yunyang Zhao,Guo Li,Jianrong Liu,Aixia Yan Digital Discovery 2023 2 1026
-
Duc Tai Nguyen,Sang Yeong Han,Gyeongwon Yun,Hojae Lee,Insung S. Choi Chem. Commun. 2023 59 4612
31721-94-5 (5,7-dihydroxychromone) Related Products
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- 918307-00-3(4H-1-Benzopyran-4-one, 6-(2-hydroxy-5-methylbenzoyl)-)
- 59887-89-7(7-hydroxy-4H-chromen-4-one)
- 5751-51-9(4H-1-Benzopyran-4-one, 7-methyl-)
- 95639-21-7(4H-1-Benzopyran-4-one,6-ethyl-)
- 103987-98-0(4H-1-Benzopyran-4-one, 7-ethyl-)
- 314041-54-8(4H-1-Benzopyran-4-one,6-methyl-, hydrate (1:1))
- 491-38-3(Chromone)
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